Cas no 1261495-86-6 (2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261495-86-6
• MF: C₁₅H₈F₆N₂
• MW: 330.227844238281
• CID: 4982603
• Update Time: 2025-05-23

2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C15H8F6N2/c16-14(17,18)11-3-1-10(2-4-11)12-7-9(5-6-22)8-13(23-12)15(19,20)21/h1-4,7-8H,5H2
• InChI Key： XORBFHFBHGUUJP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=CC(C2C=CC(C(F)(F)F)=CC=2)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 441
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Recent Advances in the Study of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261495-86-6)

The compound 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261495-86-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent literature highlights the importance of trifluoromethyl groups in enhancing the pharmacokinetic and pharmacodynamic properties of bioactive molecules. The presence of two trifluoromethyl groups in 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile suggests improved metabolic stability and membrane permeability, making it a promising candidate for further investigation. Several studies have explored its role as a key intermediate in the synthesis of more complex molecules with potential anticancer, anti-inflammatory, and antimicrobial properties.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a scaffold for designing kinase inhibitors. The researchers utilized molecular docking and in vitro assays to evaluate its binding affinity with various kinase targets, revealing promising inhibitory activity against specific cancer-related kinases. These findings underscore the compound's potential as a starting point for developing novel targeted therapies.

In addition to its pharmacological applications, recent synthetic chemistry research has focused on optimizing the production of 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile. A study in Organic Letters (2022) reported a novel, high-yield synthetic route that minimizes the use of hazardous reagents, thereby improving the compound's accessibility for further research. This advancement is expected to facilitate broader exploration of its biological activities and derivatives.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy evaluations, and the development of more potent and selective derivatives. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this intriguing molecule.

In conclusion, 2-(Trifluoromethyl)-6-(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261495-86-6) represents a valuable chemical entity with significant promise in drug discovery and development. Continued research into its synthesis, biological activities, and therapeutic applications is warranted to fully exploit its potential in addressing unmet medical needs.